Cas no 61785-69-1 (2,1,3-Benzoxadiazole,4-(hexahydro-1H-azepin-1-yl)-7-nitro-, 3-oxide)

• Product name: 2,1,3-Benzoxadiazole,4-(hexahydro-1H-azepin-1-yl)-7-nitro-, 3-oxide
• CAS No: 61785-69-1
• MF: C₁₂H₁₄N₄O₄
• MW: 278.26396
• CID: 523857

2,1,3-Benzoxadiazole,4-(hexahydro-1H-azepin-1-yl)-7-nitro-, 3-oxide Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole,4-(hexahydro-1H-azepin-1-yl)-7-nitro-, 3-oxide
• 4-(azepan-1-yl)-7-nitro-3-oxido-2,1,3-benzoxadiazol-3-ium

Computed Properties

• Exact Mass: 278.10162
• Monoisotopic Mass: 278.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.58
• Boiling Point: 494.1°Cat760mmHg
• Flash Point: 252.6°C
• Refractive Index: 1.715
• PSA: 99.35